Cas no 64026-52-4 (Butanamide, N-(4-amino-4-oxobutyl)-4-chloro-)

• Product Name: Butanamide, N-(4-amino-4-oxobutyl)-4-chloro-
• CAS No: 64026-52-4
• MF: C₈H₁₅ClN₂O₂
• MW: 206.669901132584
• CID: 1673379
• PubChem ID: 63307907
• Update Time: 2025-04-21

Butanamide, N-(4-amino-4-oxobutyl)-4-chloro- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-(4-amino-4-oxobutyl)-4-chloro-
• 4-(4-chlorobutanoylamino)butanamide
• AKOS012611841
• 64026-52-4
• DTXSID40734559
• N-(4-Amino-4-oxobutyl)-4-chlorobutanamide
• SCHEMBL6073093

• Inchi： 1S/C8H15ClN2O2/c9-5-1-4-8(13)11-6-2-3-7(10)12/h1-6H2,(H2,10,12)(H,11,13)
• InChI Key： GZTURMROCWVFST-UHFFFAOYSA-N
• SMILES： ClCCCC(NCCCC(N)=O)=O

Computed Properties

• Exact Mass: 206.08235
• Monoisotopic Mass: 206.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• PSA: 72.19